molecular formula C18H17BrN2O2S B2490036 N-(6-bromo-1,3-benzothiazol-2-yl)-4-butoxybenzamide CAS No. 15864-21-8

N-(6-bromo-1,3-benzothiazol-2-yl)-4-butoxybenzamide

Cat. No. B2490036
CAS RN: 15864-21-8
M. Wt: 405.31
InChI Key: KLCAHSNJJVLITL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(6-bromo-1,3-benzothiazol-2-yl)-4-butoxybenzamide is a compound of interest due to its structural composition and potential for various chemical reactions and properties. Research on similar compounds provides insights into their synthesis, molecular structure, chemical reactions, and physical and chemical properties.

Synthesis Analysis

Research on similar compounds, like N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide, shows that these compounds are synthesized through the process of benzoylation using specific benzoyl chlorides and characterized through techniques like gas chromatography mass spectrometry [GC-MS] (Prabukanthan et al., 2020).

Molecular Structure Analysis

Single crystal X-ray diffraction analysis is commonly used to confirm the 3D molecular structure of such compounds, revealing the stability of their crystal structure through various intermolecular interactions (Hema et al., 2020).

Chemical Reactions and Properties

The reactivity of these compounds can be studied through their participation in metal-catalyzed C-H bond functionalization reactions, a feature attributed to certain structural motifs within the compound (Mamari et al., 2019).

Physical Properties Analysis

The physical properties, such as the optical and thermal behavior of similar benzothiazole compounds, are explored through spectral analysis and crystal growth studies, providing information on the stability and non-linear optical properties of these materials (Prabukanthan et al., 2020).

Scientific Research Applications

Therapeutic Potential of Benzothiazole Derivatives

Anticancer Applications : Benzothiazole and its derivatives exhibit a wide range of biological activities, including significant potential as antitumor agents. Structural modifications of the benzothiazole scaffold have led to the development of numerous antitumor agents, showcasing the scaffold's promise in cancer chemotherapy. The structural simplicity and synthetic accessibility of benzothiazole derivatives allow for the generation of chemical libraries that could facilitate the discovery of new therapeutic agents targeting cancer (Kamal et al., 2015); (Ahmed et al., 2012).

Antimicrobial and Antiviral Properties : Benzothiazole moieties and their derivatives are substantial in pharmaceutical chemistry, demonstrating therapeutic capabilities like antitumor, anticancer, antioxidant, antidiabetic, antiviral, antimicrobial, antimalarial, and anthelmintic activities. This versatility indicates benzothiazole's role in developing new antimicrobial or antiviral agents against severe causative agents, including the pandemic SARSCoV-2 (Elamin et al., 2020).

Broad Spectrum of Pharmacological Activities : Benzothiazole derivatives are integral to many natural and synthetic bioactive molecules, showing diverse pharmacological activities with minimal toxic effects. These derivatives have been explored for their potential in addressing a wide array of conditions, including viral, microbial, allergic, diabetic, tumor, inflammatory, and cancerous diseases, making them a rapidly developing compound in medicinal chemistry (Bhat & Belagali, 2020).

properties

IUPAC Name

N-(6-bromo-1,3-benzothiazol-2-yl)-4-butoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17BrN2O2S/c1-2-3-10-23-14-7-4-12(5-8-14)17(22)21-18-20-15-9-6-13(19)11-16(15)24-18/h4-9,11H,2-3,10H2,1H3,(H,20,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KLCAHSNJJVLITL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCOC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17BrN2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

405.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(6-bromo-1,3-benzothiazol-2-yl)-4-butoxybenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.